Cas no 1804419-80-4 (3,4-Dibromo-5-mercaptopyridine)

• Product Name: 3,4-Dibromo-5-mercaptopyridine
• CAS No: 1804419-80-4
• MF: C₅H₃Br₂NS
• MW: 268.957018136978
• CID: 4802528
• Update Time: 2025-06-08

3,4-Dibromo-5-mercaptopyridine Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibromo-5-mercaptopyridine

• Inchi： 1S/C5H3Br2NS/c6-3-1-8-2-4(9)5(3)7/h1-2,9H
• InChI Key： GTGDARUZIIUIGG-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=CC=1S)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• XLogP3: 2.4
• Topological Polar Surface Area: 13.9

Additional information on 3,4-Dibromo-5-mercaptopyridine

Research Brief on 3,4-Dibromo-5-mercaptopyridine (CAS: 1804419-80-4): Recent Advances and Applications

3,4-Dibromo-5-mercaptopyridine (CAS: 1804419-80-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and material science. Recent studies have explored its utility as a versatile building block for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic routes, biological activities, and emerging applications.

One of the key advancements in the study of 3,4-Dibromo-5-mercaptopyridine is its role in the synthesis of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the bromo and mercapto functional groups of this compound provide reactive sites for further derivatization. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3,4-Dibromo-5-mercaptopyridine exhibit potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are often implicated in non-small cell lung cancer. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's efficacy, resulting in derivatives with nanomolar IC50 values.

In addition to its applications in oncology, 3,4-Dibromo-5-mercaptopyridine has shown promise in antimicrobial research. A recent Bioorganic & Medicinal Chemistry Letters article reported that thiol-containing pyridine derivatives, including this compound, exhibit broad-spectrum activity against Gram-positive bacteria such as Staphylococcus aureus. The mechanism of action involves disruption of bacterial cell wall synthesis, making it a potential candidate for combating antibiotic-resistant strains. Further in vivo studies are underway to evaluate its pharmacokinetic properties and toxicity profiles.

From a synthetic chemistry perspective, 3,4-Dibromo-5-mercaptopyridine serves as a valuable intermediate for the construction of complex heterocycles. A 2022 Organic Letters publication detailed a copper-catalyzed cross-coupling reaction using this compound to generate sulfur-containing pyridine scaffolds, which are prevalent in agrochemicals and pharmaceuticals. The methodology offers high yields and excellent regioselectivity, underscoring the compound's utility in modern synthetic strategies.

Despite these advancements, challenges remain in the large-scale production and stability of 3,4-Dibromo-5-mercaptopyridine. Its sensitivity to oxidation and moisture necessitates specialized handling and storage conditions. Recent efforts have focused on developing stable formulations and protective group strategies to mitigate these issues, as highlighted in a 2023 Chemical Communications review.

In conclusion, 3,4-Dibromo-5-mercaptopyridine (CAS: 1804419-80-4) continues to be a compound of significant interest in chemical biology and drug discovery. Its multifaceted applications—from kinase inhibition to antimicrobial activity—coupled with its synthetic versatility, position it as a key player in future research. Ongoing studies aim to expand its therapeutic potential and address scalability challenges, paving the way for its integration into clinical and industrial settings.